Cas no 54372-77-9 (Benzene, 1-(1E)-1-butenyl-4-methyl-)

• Product Name: Benzene, 1-(1E)-1-butenyl-4-methyl-
• CAS No: 54372-77-9
• MF: C₁₁H₁₄
• MW: 146.228863239288
• CID: 354786
• Update Time: 2024-01-28

Benzene, 1-(1E)-1-butenyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1E)-1-butenyl-4-methyl-
• 1-but-1-enyl-4-methylbenzene
• Benzene, 1-(1E)-1-buten-1-yl-4-methyl-

• Inchi： 1S/C11H14/c1-3-4-5-11-8-6-10(2)7-9-11/h4-9H,3H2,1-2H3/b5-4+
• InChI Key： ZULRWVHQERPKKV-SNAWJCMRSA-N
• SMILES： C1(/C=C/CC)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 146.10962
• Monoisotopic Mass: 146.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 0.896±0.06 g/cm3(Predicted)
• Boiling Point: 218.6±10.0 °C(Predicted)
• PSA: 0
• LogP: 3.41820